[1-(Pentan-3-yl)piperidin-4-yl]methanamine dihydrochloride

• IUPAC Name: (1-pentan-3-ylpiperidin-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C11H24N2.2ClH/c1-3-11(4-2)13-7-5-10(9-12)6-8-13;;/h10-11H,3-9,12H2,1-2H3;2*1H
• InChI Key: ZYHLJVJOWXGHRY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1CCC(CC1)CN.Cl.Cl
• Molecular Formula: C11H26Cl2N2
• Molecular Weight: 257.24 g/mol
• CAS No.: 1286273-73-1

Description

[1-(Pentan-3-yl)piperidin-4-yl]methanamine dihydrochloride is a useful research compound. Its molecular formula is C11H26Cl2N2 and its molecular weight is 257.24. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Molecular Structure

• The compound has been a focus in the study of various molecular structures and chemical interactions. For instance, its derivatives have been involved in investigations about the crystal and molecular structures, as seen in the synthesis and characterization of different compounds where piperidine rings often assume a chair conformation, and the geometry around sulfur atoms is typically distorted tetrahedral (Naveen et al., 2015), (Girish et al., 2008), (Prasad et al., 2008).

Medicinal Chemistry and Drug Discovery

• Various derivatives of "[1-(Pentan-3-yl)piperidin-4-yl]methanamine dihydrochloride" have been studied for their potential in medicinal applications. These derivatives have been explored for their roles in neurotransmission, with some showing promise as monoamine uptake inhibitors, hinting at potential applications in treating conditions like cocaine abuse (Meltzer et al., 2006). Other studies focus on the synthesis and characterization of Schiff bases, which are known for their wide range of pharmacological activities, including anticonvulsant properties (Pandey & Srivastava, 2011).

Bone Health and Osteoclast Activity

• Some derivatives of this compound have been studied for their potential in affecting bone health. For example, derivatives have shown moderate to high antiosteoclast and osteoblast activity, which is significant for conditions related to bone density and strength (G. S. Reddy et al., 2012).

Antioxidant Properties

• The compound's derivatives have also been studied for their antioxidant potency. For instance, a particular molecule synthesized from a derivative exhibited significant antioxidant efficacy when verified with DPPH and ABTS methods, showcasing the potential for combating oxidative stress (Dineshkumar & Parthiban, 2022).

Chemical Reactions and Synthesis Processes

• The compound and its derivatives have been essential in studying various synthesis processes and chemical reactions, providing insights into the formation of complex molecular structures and the conditions favorable for such syntheses (Jafari, 2018), (Klimova et al., 2013).

Future Directions

: CymitQuimica [²][2]: ChemBK : Biosynth